Cas no 2229110-00-1 (2-(6-chloro-2-methoxypyridin-3-yl)-1-methylpiperazine)

• Product Name: 2-(6-chloro-2-methoxypyridin-3-yl)-1-methylpiperazine
• CAS No: 2229110-00-1
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 6504666
• PubChem ID: 165759332
• Update Time: 2025-05-19

2-(6-chloro-2-methoxypyridin-3-yl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-2-methoxypyridin-3-yl)-1-methylpiperazine
• 2229110-00-1
• EN300-2004734

• Inchi： 1S/C11H16ClN3O/c1-15-6-5-13-7-9(15)8-3-4-10(12)14-11(8)16-2/h3-4,9,13H,5-7H2,1-2H3
• InChI Key： VFQSXGJANOKSEG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)C1CNCCN1C

Computed Properties

• Exact Mass: 241.0981898g/mol
• Monoisotopic Mass: 241.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.4Ų

Additional information on 2-(6-chloro-2-methoxypyridin-3-yl)-1-methylpiperazine

Professional Introduction to 2-(6-chloro-2-methoxypyridin-3-yl)-1-methylpiperazine (CAS No. 2229110-00-1)

2-(6-chloro-2-methoxypyridin-3-yl)-1-methylpiperazine, with the CAS number 2229110-00-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro-substituted pyridine ring and a methylpiperazine moiety, contribute to its unique chemical properties and biological interactions.

The 6-chloro-2-methoxypyridin-3-yl substituent plays a crucial role in determining the pharmacological profile of 2-(6-chloro-2-methoxypyridin-3-yl)-1-methylpiperazine. Chloropyridine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them valuable in drug discovery. The methoxyl group further enhances the compound's solubility and metabolic stability, factors that are critical for its efficacy and safety in pharmaceutical applications.

Recent advancements in medicinal chemistry have highlighted the importance of piperazine derivatives in the development of novel therapeutic agents. Studies have demonstrated that modifications in the piperazine ring can significantly alter the pharmacokinetic and pharmacodynamic properties of these compounds. The specific arrangement of functional groups in 2-(6-chloro-2-methoxypyridin-3-yl)-1-methylpiperazine makes it a promising candidate for further investigation in various therapeutic areas.

In the realm of academic research, 2-(6-chloro-2-methoxypyridin-3-yl)-1-methylpiperazine has been explored for its potential in addressing neurological disorders. Piperazine derivatives are known to exhibit properties that can modulate neurotransmitter systems, making them attractive for treating conditions such as depression, anxiety, and epilepsy. The chloro and methoxy substituents on the pyridine ring are believed to enhance binding affinity to specific targets, thereby improving therapeutic outcomes.

The synthesis of 2-(6-chloro-2-methoxypyridin-3-yl)-1-methylpiperazine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential techniques for characterizing the compound's structure and confirming its identity.

Current clinical trials are evaluating the efficacy of 2-(6-chloro-2-methoxypyridin-3-yl)-1-methylpiperazine in treating various medical conditions. Preliminary results suggest that this compound demonstrates promising activity in preclinical models, warranting further investigation in human subjects. The combination of structural optimization and rigorous testing is crucial for determining its potential as a new therapeutic entity.

The role of computational chemistry in understanding the behavior of 2-(6-chloro-2-methoxypyridin-3-yl)-1-methylpiperazine cannot be overstated. Molecular modeling techniques provide insights into how this compound interacts with biological targets at the molecular level. These studies help in predicting drug-like properties such as solubility, permeability, and metabolic stability, which are essential for drug development.

In conclusion, 2-(6-chloro-2-methoxypyridin-3-yl)-1-methylpiperazine (CAS No. 2229110-00-1) is a compound of great interest in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration. As research continues to uncover new therapeutic applications, this compound holds promise for contributing to advancements in medicine.